Cas no 13999-11-6 (2-THIOPHENE-5-D-CARBOXYLIC ACID)

2-THIOPHENE-5-D-CARBOXYLIC ACID structure
13999-11-6 structure
Product Name:2-THIOPHENE-5-D-CARBOXYLIC ACID
CAS No:13999-11-6
MF:C5H3DO2S
MW:129.16
CID:902999
PubChem ID:12207180
Update Time:2024-02-29

2-THIOPHENE-5-D-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-thiophene-5-d-carboxylic acid
    • 2-THIOPHENE-5-D-CARBOXYLIC ACID
    • Inchi: 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D
    • InChI Key: QERYCTSHXKAMIS-WFVSFCRTSA-N
    • SMILES: C1(SC([2H])=CC=1)C(=O)O

Computed Properties

  • Exact Mass: 128.99947729g/mol
  • Monoisotopic Mass: 128.99947729g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65.5Ų
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